![molecular formula C14H13ClF3N B6199851 1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-amine hydrochloride CAS No. 2680531-19-3](/img/no-structure.png)
1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-amine hydrochloride
Overview
Description
1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-amine hydrochloride, commonly referred to as TFBA, is an organic compound with a wide range of scientific research applications. It is a white solid that is soluble in water and has a melting point of approximately 150°C. TFBA is used in a variety of laboratory experiments and is commonly used as a reagent in organic synthesis. It has also been used in the synthesis of various pharmaceuticals, such as antifungal drugs and anti-inflammatory agents.
Mechanism of Action
TFBA is believed to act as a proton donor, transferring protons to other molecules. This process is known as proton-transfer catalysis, and is believed to be responsible for the biological activity of TFBA. The proton-transfer reaction is believed to be involved in the formation of hydrogen bonds, which are essential for the proper functioning of biological molecules.
Biochemical and Physiological Effects
TFBA has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the growth of certain bacterial and fungal species. It has also been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, TFBA has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
TFBA has many advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be used in a variety of organic synthesis reactions. It is also relatively stable, with a long shelf life. However, TFBA is also limited in its use in laboratory experiments, as it is not soluble in organic solvents, and its proton-transfer catalysis reaction is relatively slow.
Future Directions
There are a number of potential future directions for the use of TFBA in scientific research. For example, further research could be conducted to explore the potential applications of TFBA in drug design and development. Additionally, research could be conducted to explore the potential use of TFBA as an enzyme inhibitor. Finally, further research could be conducted to investigate the potential use of TFBA as a catalyst for organic synthesis reactions.
Synthesis Methods
TFBA can be synthesized from 1,1'-biphenyl and 2,2,2-trifluoroethanol. The reaction is conducted in a two-step process. First, the 1,1'-biphenyl is reacted with 2,2,2-trifluoroethanol in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form a 1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-ol intermediate. The intermediate is then reacted with hydrochloric acid to form the desired product, 1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-amine hydrochloride.
Scientific Research Applications
TFBA has a wide range of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as antifungal drugs and anti-inflammatory agents. It has also been used as a reagent in organic synthesis, as well as in the synthesis of polymers and other materials. In addition, TFBA has been used to study the structure and properties of various organic compounds and to investigate the mechanisms of drug action.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{[1,1'-biphenyl]-4-yl}-2,2,2-trifluoroethan-1-amine hydrochloride' involves the reaction of 1-bromo-4-iodobenzene with magnesium to form a Grignard reagent, which is then reacted with 2,2,2-trifluoroacetaldehyde to form the corresponding alcohol. This alcohol is then reacted with 1,1'-biphenyl-4-carboxaldehyde in the presence of a base to form the desired amine. The amine is then converted to the hydrochloride salt using hydrochloric acid." "Starting Materials": ["1-bromo-4-iodobenzene", "magnesium", "2,2,2-trifluoroacetaldehyde", "1,1'-biphenyl-4-carboxaldehyde", "base", "hydrochloric acid"] "Reaction": [ "1. React 1-bromo-4-iodobenzene with magnesium in anhydrous ether to form the Grignard reagent", "2. Add 2,2,2-trifluoroacetaldehyde to the Grignard reagent and stir to form the corresponding alcohol", "3. React the alcohol with 1,1'-biphenyl-4-carboxaldehyde in the presence of a base to form the desired amine", "4. Convert the amine to the hydrochloride salt using hydrochloric acid" ] | |
| 2680531-19-3 | |
Molecular Formula |
C14H13ClF3N |
Molecular Weight |
287.7 |
Purity |
95 |
Origin of Product |
United States |
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